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Compound of Interest

Compound Name: Simazine hydrochloride

CAS No.: 15386-48-8

Cat. No.: B12689331

Get Quote

Core Directive: The "Chain of Custody"
Approach
Disposing of Simazine hydrochloride (Simazine HCl) requires more than simply checking a

waste code.[1] As a chloro-s-triazine herbicide derivative often used in research for its

photosynthetic inhibition properties (PSII blockade), its disposal must account for two distinct

chemical realities:

The Triazine Core: Highly persistent in the environment (half-life >100 days in some

matrices), suspected carcinogen, and potent endocrine disruptor.[1]

The Hydrochloride Salt: A cationic form that is stable only in acidic conditions.[1] Crucial

Operational Insight: Diluting Simazine HCl with neutral water can cause the free base

(Simazine) to precipitate out of solution (Solubility ~6.2 mg/L), potentially clogging waste

lines or creating non-compliant sludge.[1]

This guide treats Simazine HCl disposal as a Chain of Custody workflow—from benchtop

stabilization to final thermal destruction.[1]
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Hazard Identification & Safety Pre-requisites
Before handling waste, validate the material properties.[1] Simazine HCl is a research-grade

salt of Simazine (CAS 122-34-9).[1]

Hazard Class Signal Word
Hazard Statements
(GHS)

Critical Safety
Insight

Carcinogenicity WARNING
H351: Suspected of

causing cancer

Handle as a "Select

Carcinogen" under

laboratory safety

standards.[1]

Aquatic Toxicity WARNING
H400/H410: Very toxic

to aquatic life

Zero-discharge policy.

No drain disposal

permitted under any

concentration.[1]

Chemical Nature N/A
Weak Base Salt (pKa

~1.[1]7)

Hydrolysis Risk:

Contact with water

may release HCl and

precipitate solid

Simazine.[1]

Mandatory PPE:

Respiratory: N95 or P100 respirator if handling dry powder (dust hazard).[1]

Dermal: Nitrile gloves (0.11 mm thickness minimum) provide adequate splash protection.[1]

Double-gloving recommended for concentrated salt solutions.[1]

Ocular: Chemical splash goggles (ANSI Z87.1).[1]

Waste Characterization & Classification
Proper regulatory classification ensures the waste is accepted by your incineration vendor.[1]

RCRA Status (USA): Simazine is not a P-listed or U-listed waste.[1] However, it must be

treated as Hazardous Chemical Waste due to its toxicity profile.[1]
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Waste Code Assignment:

If the waste contains flammable solvents (e.g., ethanol/methanol used for cleaning): D001

(Ignitable).[1]

If the waste is a pure solid or aqueous acid solution: Label as "Non-RCRA Regulated

Hazardous Waste" (unless state regulations like California Title 22 apply, where it is a

"Toxic Waste").[1]

Segregation Rule: Do not mix Simazine HCl waste with strong oxidizers or alkaline waste.[1]

The salt is acidic; mixing with bleach or bases can generate heat or unexpected gases.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder/Crystals)
Use this for expired stocks, spilled solids, or contaminated weighing boats.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk during transport.[1]

Transfer: Transfer solid material directly into the container. Do not dissolve in water to "wash

it down."[1]

Labeling: Affix a hazardous waste label immediately.

Constituents: "Simazine Hydrochloride, Solid."[1]

Hazard Checkbox: Toxic.[1][2]

Deactivation (Not Recommended for Solids): Do not attempt to chemically neutralize solid

stocks in the lab.[1] The volume of acid/base required generates excessive secondary waste.

[1] Send for incineration.

Protocol B: Liquid Waste (Stock Solutions)
Use this for HPLC effluents, mother liquors, or reaction mixtures.[1]

Segregation:
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Organic Stream: If dissolved in Methanol, DMSO, or Ethanol, place in the "Flammable

Organic Waste" stream.[1]

Aqueous/Acidic Stream: If dissolved in acidic water, place in the "Aqueous Acidic Waste"

stream.[1]

Precipitation Check: If you must combine a Simazine HCl solution with a neutral aqueous

stream, watch for white cloudiness (precipitation).[1]

Action: If precipitation occurs, the waste container may accumulate sludge.[1] Agitate

before final sealing or keep separate to prevent clogging.[1]

Labeling: clearly state the solvent matrix (e.g., "Simazine HCl in 0.1M HCl").[1]

Protocol C: Spill Cleanup (The "Ethanol Wash" Method)
Simazine is poorly soluble in water but soluble in alcohols.[1] Water alone will spread the

contamination.[1]

Isolate: Demarcate the area (15 ft radius).[1]

Solid Spill: Cover with a damp paper towel (dampened with water) to prevent dust, then

scoop into a waste jar.[1]

Residue/Liquid Spill:

Step 1: Absorb bulk liquid with polypropylene pads or vermiculite.[1]

Step 2: Wet a wipe with 60-70% Ethanol.[1][3] Scrub the surface.[1][3] The ethanol

solubilizes the Simazine residue better than water.[1]

Step 3: Perform a final wash with soap and water.[1][3]

Disposal: All wipes and absorbent pads go into the Solid Hazardous Waste bin.

Visualizing the Disposal Logic
The following diagram illustrates the decision matrix for segregating Simazine HCl waste to

ensure compliance and prevent plumbing blockages.
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Disposal Outcome

Simazine Hydrochloride Waste

Physical State?

Solid / Powder

Liquid Solution

Collect in HDPE Jar
(Do NOT dissolve)

Solvent Matrix?

Label: 'Toxic Solid Waste'

High-Temp Incineration
(Vendor Disposal)

Organic (MeOH, EtOH, DMSO)

Flammable Aqueous / Acidic

Acidic/Water

WARNING: Dilution with water
may cause precipitation

Click to download full resolution via product page

Caption: Decision tree for Simazine HCl waste segregation. Note the critical warning regarding

aqueous dilution and precipitation risks.[1]

Regulatory & Compliance Summary
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Regulatory Body Classification Requirement

EPA (Federal) Non-Listed Hazardous Waste

Must be managed as

hazardous due to toxicity.[1]

Do not drain dispose.

DOT (Transport) UN 3077

Environmentally hazardous

substance, solid, n.o.s.[1]

(Simazine).[1][2][4][5][6][7][8]

[9]

OSHA Hazardous Chemical

SDS must be accessible;

"Select Carcinogen" protocols

apply.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12689331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

